Cas no 66621-52-1 (2-Pyrimidineacetic acid, 4-chloro-, methyl ester)

2-Pyrimidineacetic acid, 4-chloro-, methyl ester is a versatile heterocyclic compound primarily used as an intermediate in organic synthesis and pharmaceutical development. Its pyrimidine core, functionalized with a chloro group and an ester moiety, makes it a valuable building block for constructing more complex molecules. The chloro substituent enhances reactivity in nucleophilic substitution reactions, while the methyl ester group offers flexibility for further derivatization. This compound is particularly useful in medicinal chemistry for the synthesis of bioactive molecules, including potential therapeutic agents. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications. Proper handling and storage are recommended to maintain purity and efficacy.

2-Pyrimidineacetic acid, 4-chloro-, methyl ester structure

66621-52-1 structure

Product Name:2-Pyrimidineacetic acid, 4-chloro-, methyl ester

CAS No:66621-52-1

MF:C₇H₇ClN₂O₂

MW:186.595680475235

MDL:MFCD16987877

CID:4815933

Update Time:2025-06-09

2-Pyrimidineacetic acid, 4-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Pyrimidineacetic acid, 4-chloro-, methyl ester
- Methyl 4-chloropyrimidine-2-acetate
- (4-Chloro-pyrimidin-2-yl)-acetic acid methyl ester
- MDL： MFCD16987877
- Inchi： 1S/C7H7ClN2O2/c1-12-7(11)4-6-9-3-2-5(8)10-6/h2-3H,4H2,1H3
- InChI Key： KBWJGZNLYBMHID-UHFFFAOYSA-N
- SMILES： ClC1=CC=NC(CC(=O)OC)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 166
XLogP3: 1
Topological Polar Surface Area: 52.1

2-Pyrimidineacetic acid, 4-chloro-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A039000710-250mg	Methyl 4-chloropyrimidine-2-acetate	66621-52-1	98%	250mg	$808.74	2022-03-30
Alichem	A039000710-500mg	Methyl 4-chloropyrimidine-2-acetate	66621-52-1	98%	500mg	$1,141.99	2022-03-30
Alichem	A039000710-1g	Methyl 4-chloropyrimidine-2-acetate	66621-52-1	98%	1g	$3170.00	2023-09-01
eNovation Chemicals LLC	Y1122758-100mg	(4-Chloro-pyrimidin-2-yl)-acetic acid methyl ester	66621-52-1	95%	100mg	$665	2024-07-28
eNovation Chemicals LLC	Y1122758-250mg	(4-Chloro-pyrimidin-2-yl)-acetic acid methyl ester	66621-52-1	95%	250mg	$1115	2024-07-28
eNovation Chemicals LLC	Y1122758-500mg	(4-Chloro-pyrimidin-2-yl)-acetic acid methyl ester	66621-52-1	95%	500mg	$1880	2024-07-28
eNovation Chemicals LLC	Y1122758-1g	(4-Chloro-pyrimidin-2-yl)-acetic acid methyl ester	66621-52-1	95%	1g	$3000	2024-07-28
eNovation Chemicals LLC	Y1122758-5g	(4-Chloro-pyrimidin-2-yl)-acetic acid methyl ester	66621-52-1	95%	5g	$11115	2024-07-28
eNovation Chemicals LLC	Y1122758-50mg	(4-Chloro-pyrimidin-2-yl)-acetic acid methyl ester	66621-52-1	95%	50mg	$555	2024-07-28
eNovation Chemicals LLC	Y1122758-50mg	(4-Chloro-pyrimidin-2-yl)-acetic acid methyl ester	66621-52-1	95%	50mg	$555	2025-02-25